Cas no 1049388-09-1 (5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide
• CAS No: 1049388-09-1
• MF: C₁₇H₂₃N₃O₂S₂
• MW: 365.513421297073
• CID: 6171431
• PubChem ID: 42267436
• Update Time: 2025-07-17

5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide
• 1049388-09-1
• F5265-0045
• AKOS024504284
• 5-methyl-N-(2-(4-phenylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide

• Inchi： 1S/C17H23N3O2S2/c1-15-7-8-17(23-15)24(21,22)18-9-10-19-11-13-20(14-12-19)16-5-3-2-4-6-16/h2-8,18H,9-14H2,1H3
• InChI Key： GCCNFXMZJRFSNH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.12316933g/mol
• Monoisotopic Mass: 365.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide

Introduction to 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide (CAS No. 1049388-09-1)

5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1049388-09-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative exhibits a unique structural framework that combines a thiophene ring with a piperazine moiety, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of the thiophene ring, a five-membered aromatic heterocycle, is particularly noteworthy, as thiophene derivatives have been widely studied for their potential in various therapeutic applications. The sulfur atom within the thiophene ring can engage in hydrogen bonding and metal coordination, which are critical interactions in drug-receptor binding.

Furthermore, the compound features a sulfonamide group at the 2-position of the thiophene ring. Sulfonamides are well-documented bioisosteres that can enhance solubility, improve metabolic stability, and modulate receptor affinity. The specific positioning of the sulfonamide group in 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide suggests that it may interact with biological targets in a manner similar to other sulfonamide-containing drugs, such as antibiotics and anti-inflammatory agents.

The N-terminal amine group is further substituted with an ethyl chain that is linked to a 4-phenylpiperazine moiety. Piperazine derivatives are well-known for their role as central nervous system (CNS) active compounds, often functioning as agonists or antagonists at various neurotransmitter receptors. The phenyl group attached to the piperazine ring can influence electronic properties and binding affinity, making it a versatile scaffold for designing psychoactive agents.

In recent years, there has been growing interest in developing novel therapeutics based on thienopyridine and related heterocycles due to their demonstrated efficacy in treating neurological and cardiovascular disorders. The structural motif of 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide aligns with this trend, as it combines elements that have shown promise in modulating key biological pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The modular nature of its structure allows for facile modifications at multiple positions, enabling medicinal chemists to explore a wide range of analogs with tailored biological properties. For instance, replacing the phenyl group with other aromatic or heteroaromatic systems could alter binding interactions with target proteins or enzymes.

Recent advancements in computational chemistry have facilitated the rapid screening of such derivatives for biological activity. Molecular docking studies suggest that 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide may interact with enzymes and receptors involved in pain modulation, addiction, and neurodegenerative diseases. These predictions are supported by experimental data from related compounds, which have demonstrated efficacy in preclinical models.

The synthesis of 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide involves multi-step organic reactions that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key steps include the formation of the thiophene ring via cyclization reactions, followed by sulfonation and subsequent substitution with the piperazine-derived side chain. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, 5-methyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide (CAS No. 1049388-09-1) represents a structurally intriguing compound with potential therapeutic applications. Its combination of pharmacologically relevant moieties—thiophene, sulfonamide, and piperazine—makes it a valuable scaffold for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play a significant role in the development of next-generation therapeutics.